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Compound of Interest

Compound Name: Paclobutrazol-d4

Cat. No.: B12393926 Get Quote

Paclobutrazol-d4: A Technical Guide for
Researchers
Introduction: Paclobutrazol-d4 is the deuterium-labeled form of Paclobutrazol, a triazole-based

plant growth retardant.[1] Its primary function in a research setting is as an internal standard for

the accurate quantification of Paclobutrazol in various matrices using techniques like gas

chromatography-mass spectrometry (GC-MS) or liquid chromatography-mass spectrometry

(LC-MS).[1][2] The use of a stable isotope-labeled internal standard is the gold standard in

quantitative mass spectrometry, as it co-elutes with the analyte and experiences similar matrix

effects and ionization suppression, thereby correcting for variations during sample preparation

and analysis.[2] This guide provides an in-depth overview of Paclobutrazol-d4, including

supplier information, technical data, its mechanism of action, and detailed experimental

protocols for its use.

Supplier and Purchasing Information
Paclobutrazol-d4 is available from several chemical suppliers that specialize in analytical

standards and research chemicals. It is intended for research use only and may require the

purchaser to have a business or research account.[1][3]
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Supplier Product Name
Catalog Number
(Example)

Notes

MedChemExpress Paclobutrazol-d4 HY-W749242

For research use only.

Not for sale to

patients.[1][4]

Sigma-Aldrich (Merck)

Paclobutrazol-(phenyl-

d4) PESTANAL®,

analytical standard

329751951
Purity of ≥98.0%

(HPLC).[2]

LGC Standards Paclobutrazol D4 DRE-C15840100
Sold as a neat

chemical.[5]

Thomas Scientific Paclobutrazol
20A89P201 (Mfr. No.

20739)

Sells the Cayman

Chemical product;

purchase is restricted

to customers with a

Thomas Business

Account.[3]

Physicochemical and Analytical Data
The key properties of Paclobutrazol-d4 are summarized below. The deuteration is typically on

the phenyl group.
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Property Value Source(s)

Synonyms

(2RS,3RS)-1-(4-Chlorophenyl-

d4)-4,4-dimethyl-2-(1H-1,2,4-

triazol-1-yl)pentan-3-ol

[2]

Molecular Formula C₁₅H₁₆D₄ClN₃O [4]

Molecular Weight 297.82 [4]

Assay / Purity ≥98.0% (HPLC) [2]

Format Neat Solid [2][5]

Primary Use
Internal standard for

quantitative analysis
[1]

Mechanism of Action of Paclobutrazol
Paclobutrazol functions by inhibiting the biosynthesis of gibberellins (GAs), a class of crucial

plant hormones that regulate developmental processes such as stem elongation, germination,

and flowering.[6][7] The (2S,3S) isomer of Paclobutrazol specifically targets and inhibits ent-

kaurene oxidase, a cytochrome P450-dependent enzyme.[6][8] This enzyme catalyzes the

oxidation of ent-kaurene to ent-kaurenoic acid, a key step in the GA biosynthetic pathway.[9]

Inhibition of this step leads to a downstream reduction in active gibberellins. A secondary effect

is the accumulation of the precursor, geranylgeranyl pyrophosphate (GGPP).[8] This

accumulated GGPP is then diverted into other biosynthetic pathways, resulting in increased

production of abscisic acid (ABA), another important plant hormone, and the phytol side-chain

of chlorophyll.[6][8]
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Terpenoid Pathway

Inhibition

Geranylgeranyl Pyrophosphate (GGPP)

ent-KaureneAbscisic Acid (ABA)

Shunt Pathway

ent-Kaurene Oxidase
(Cytochrome P450)

ent-Kaurenoic Acid

Gibberellins (GAs)

...multiple steps

↓ Stem Elongation ↓ Reduced Vegetative Growth ↑ Stress Tolerance

Paclobutrazol

Inhibits
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Sample Preparation

Analysis

Data Processing

1. Sample Collection
(e.g., Soil, Plant Tissue)

2. Spike with Known Amount
of Paclobutrazol-d4 (IS)

3. Extraction
(e.g., Acetonitrile)

4. Cleanup/Purification
(Low-Temp Partitioning)

5. UHPLC Separation

6. MS/MS Detection
(MRM Mode)

7. Calculate Peak Area Ratio
(Analyte / IS)

8. Quantify using
Calibration Curve

9. Final Concentration

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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